Cas no 864922-42-9 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864922-42-9
• MF: C₁₉H₁₇N₃O₄S₂
• MW: 415.485981702805
• CID: 6586385
• PubChem ID: 5066969
• Update Time: 2025-10-29

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• 864922-42-9
• F0698-0477
• SR-01000141177
• AKOS024597923
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• ZINC03007381
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• SR-01000141177-1
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• Inchi： 1S/C19H17N3O4S2/c1-24-14-5-2-12(3-6-14)18-21-19(28-22-18)27-11-17(23)20-13-4-7-15-16(10-13)26-9-8-25-15/h2-7,10H,8-9,11H2,1H3,(H,20,23)
• InChI Key： AFLLRCHLLCWMTA-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC(=CC=2)OC)=NS1)CC(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 415.06604838g/mol
• Monoisotopic Mass: 415.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-42-9)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 864922-42-9, represents a unique molecular structure that combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity. The presence of both benzodioxin and thiadiazole moieties in its framework hints at a rich chemical diversity that could be exploited for therapeutic applications.

The benzodioxin ring system, also known as a dibenzo[b,e][1,4]oxazepine core, is a structural motif that has been extensively studied for its pharmacological properties. Compounds containing this moiety have demonstrated various biological activities, including anti-inflammatory, antiviral, and anticancer effects. In particular, the 2,3-dihydro derivative of benzodioxin has shown promise in preclinical studies due to its ability to interact with specific biological targets. The incorporation of this scaffold into the compound under discussion suggests that it may exhibit similar or enhanced biological properties.

The thiadiazole ring is another important structural component of this compound. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, and anti-inflammatory properties. The presence of a sulfanyl group (-S-) attached to the thiadiazole ring further enhances its potential bioactivity by introducing a polar and reactive site for interaction with biological targets. The combination of these two heterocyclic systems in a single molecule creates a complex structure that warrants detailed investigation.

The acetamide functional group at the second position of the molecule adds another layer of complexity and potential functionality. Acetamides are commonly found in pharmaceutical compounds due to their ability to modulate enzyme activity and receptor binding. The specific positioning of the acetamide group in this compound may influence its interactions with biological targets, potentially affecting its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential drug candidates by simulating their interactions with biological targets such as enzymes and receptors. In the case of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-42-9), computational studies have suggested that it may interact with several key enzymes involved in inflammatory pathways. This finding aligns well with the known activities of benzodioxin derivatives and thiadiazole compounds.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments have focused on its effects on inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes. COX enzymes are well-known targets for nonsteroidal anti-inflammatory drugs (NSAIDs), while LOX enzymes play a crucial role in the production of inflammatory mediators such as leukotrienes. The ability of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-42-9) to inhibit these enzymes could make it a valuable candidate for developing new anti-inflammatory therapies.

Beyond its potential anti-inflammatory effects, this compound has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may exhibit antiviral properties by interfering with viral replication mechanisms. This is particularly relevant in the context of emerging viral infections where new treatment options are urgently needed. Additionally, the structural features of this compound suggest that it may have anticancer potential by targeting specific pathways involved in tumor growth and progression.

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-42-9) presents unique challenges due to its complex molecular structure. However， advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision。 The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity。 Key steps include the formation of the benzodioxin ring system， followed by functionalization with the thiadiazole moiety and finally，the introduction of the acetamide group。

The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy， mass spectrometry， and X-ray crystallography has been crucial in characterizing the structure of this compound。 These techniques provide detailed information about the molecular structure， which is essential for understanding its biological activity。 Additionally， computational methods such as molecular dynamics simulations have been employed to study the conformational behavior of the molecule， further aiding in its structural characterization。

In conclusion， N-(2,3-dihydro-1,